Cas no 21358-12-3 (5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol structure
21358-12-3 structure
Product Name:5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
CAS No:21358-12-3
MF:C12H13N3S
MW:231.316720724106
MDL:MFCD00519076
CID:242267
PubChem ID:889578
Update Time:2025-04-19

5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Allyl-5-benzyl-4H-1,2,4-triazole-3-thiol
    • 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(phenylmethyl)-4-(2-propen-1-yl)-
    • 4-Allyl-5-benzyl-1,2,4-triazolinthion-3
    • 4-allyl-5-benzyl-2,4-dihydro-[1,2,4]triazole-3-thione
    • 5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • 5-benzyl-4-allyl-1,2,4-triazole-3-thione
    • AC1LHM8E
    • AC1Q7GGN
    • AG-690
    • CBMicro_023939
    • CDS1_004355
    • MixCom6_000963
    • MLS000718634
    • EN300-31043
    • HMS2710I11
    • SR-01000261012-1
    • AG-690/36740006
    • AKOS003619260
    • SR-01000261012
    • 3-benzyl-4-prop-2-enyl-1H-1, 2, 4-triazole-5-thione
    • 4-allyl-5-benzyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • CS-0215922
    • CHEMBL1527133
    • DTXSID10358362
    • 3-benzyl-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
    • SMR000290902
    • DivK1c_005395
    • MFCD00519076
    • AKOS000100180
    • 21358-12-3
    • BIM-0023709.P001
    • VS-03832
    • CCG-10264
    • BB 0217268
    • 5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • MDL: MFCD00519076
    • Inchi: 1S/C12H13N3S/c1-2-8-15-11(13-14-12(15)16)9-10-6-4-3-5-7-10/h2-7H,1,8-9H2,(H,14,16)
    • InChI Key: IFFJEOWRCIYOCQ-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(CC2C=CC=CC=2)N1CC=C

Computed Properties

  • Exact Mass: 231.08319
  • Monoisotopic Mass: 231.08301860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 409.9±48.0 °C at 760 mmHg
  • Flash Point: 201.7±29.6 °C
  • PSA: 30.71
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Security Information

5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B289205-50mg
5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
21358-12-3
50mg
$ 50.00 2022-06-07
TRC
B289205-100mg
5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
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100mg
$ 65.00 2022-06-07
TRC
B289205-500mg
5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
21358-12-3
500mg
$ 185.00 2022-06-07
Chemenu
CM114634-1g
4-allyl-5-benzyl-4H-1,2,4-triazole-3-thiol
21358-12-3 95%
1g
$111 2023-03-06
Chemenu
CM114634-5g
4-allyl-5-benzyl-4H-1,2,4-triazole-3-thiol
21358-12-3 95%
5g
$338 2023-03-06
abcr
AB214856-1 g
4-Allyl-5-benzyl-4H-1,2,4-triazole-3-thiol; 95%
21358-12-3
1 g
€230.10 2023-07-20
abcr
AB214856-5 g
4-Allyl-5-benzyl-4H-1,2,4-triazole-3-thiol; 95%
21358-12-3
5 g
€749.60 2023-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1286592-50mg
5-Benzyl-4-(prop-2-en-1-yl)-4h-1,2,4-triazole-3-thiol
21358-12-3 95+%
50mg
¥777 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1286592-100mg
5-Benzyl-4-(prop-2-en-1-yl)-4h-1,2,4-triazole-3-thiol
21358-12-3 95+%
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¥924 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1286592-250mg
5-Benzyl-4-(prop-2-en-1-yl)-4h-1,2,4-triazole-3-thiol
21358-12-3 95+%
250mg
¥1450 2023-04-14
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